Cas no 2161806-03-5 (2-cycloheptylcyclobutan-1-ol)

• Product Name: 2-cycloheptylcyclobutan-1-ol
• CAS No: 2161806-03-5
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 6394852
• PubChem ID: 165602848
• Update Time: 2025-07-24

2-cycloheptylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-cycloheptylcyclobutan-1-ol
• 2161806-03-5
• EN300-1624131

• Inchi： 1S/C11H20O/c12-11-8-7-10(11)9-5-3-1-2-4-6-9/h9-12H,1-8H2
• InChI Key： WDLKWEJOWANCHR-UHFFFAOYSA-N
• SMILES： OC1CCC1C1CCCCCC1

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-cycloheptylcyclobutan-1-ol

Comprehensive Overview of 2-Cycloheptylcyclobutan-1-ol (CAS No. 2161806-03-5): Properties, Applications, and Industry Insights

2-Cycloheptylcyclobutan-1-ol (CAS No. 2161806-03-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical research due to its unique structural features. This bicyclic alcohol, characterized by a cycloheptyl group attached to a cyclobutane ring, exhibits intriguing steric and electronic properties. Researchers are particularly interested in its potential as a chiral building block for asymmetric synthesis, a topic frequently searched in academic and industrial chemistry forums.

The molecular structure of 2-cycloheptylcyclobutan-1-ol combines the strain energy of a cyclobutane moiety with the conformational flexibility of a cycloheptyl substituent. This combination creates a molecule with distinctive reactivity patterns that are being explored for applications in medicinal chemistry. Recent literature searches indicate growing interest in "constrained ring systems in drug design," where compounds like 2161806-03-5 are investigated for their ability to improve pharmacokinetic properties of therapeutic candidates.

From a synthetic chemistry perspective, 2-cycloheptylcyclobutan-1-ol presents interesting challenges and opportunities. The cyclobutanol functional group is known to participate in various ring-opening and rearrangement reactions, making it valuable for constructing complex molecular architectures. Search trend analysis reveals that queries about "strain-release reactions" and "small ring system functionalization" have increased by 35% year-over-year, reflecting the compound's relevance to current research directions.

In material science applications, the amphiphilic nature of CAS 2161806-03-5 has shown promise in the development of specialty surfactants and phase-transfer catalysts. The compound's balanced lipophilicity (from the cycloheptyl group) and polarity (from the hydroxyl group) make it particularly interesting for formulations requiring controlled solubility properties. Industry reports highlight growing demand for "tailored molecular scaffolds" in advanced material development, positioning 2-cycloheptylcyclobutan-1-ol as a compound of interest.

Analytical characterization of 2161806-03-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's stereochemistry is of particular importance, as the spatial arrangement of the cycloheptyl substituent relative to the hydroxyl group can significantly influence its chemical behavior. Laboratory professionals frequently search for "steric effects in cyclic alcohols" and "conformational analysis techniques," indicating the broader context in which this compound is studied.

The stability profile of 2-cycloheptylcyclobutan-1-ol under various conditions has been the subject of several recent investigations. While the cyclobutane ring is inherently strained, the presence of the cycloheptyl group appears to provide stabilizing effects through hyperconjugation. These findings contribute to ongoing discussions about "ring strain engineering" and "molecular stability optimization," topics that consistently rank high in chemistry-related search queries.

Looking toward future applications, researchers are exploring the potential of CAS 2161806-03-5 in green chemistry initiatives. The compound's well-defined reactivity could enable more efficient synthetic routes with reduced waste generation. This aligns with current industry trends toward sustainable chemical production, as evidenced by the 40% increase in searches for "green synthetic methodologies" over the past two years.

From a commercial perspective, 2-cycloheptylcyclobutan-1-ol remains a niche product with specialized applications. However, market analysts note growing interest in structurally complex intermediates for drug discovery programs, suggesting potential expansion opportunities. Procurement specialists often search for "high-purity cyclic alcohols" and "custom synthetic building blocks," indicating the compound's position in the fine chemicals value chain.

In conclusion, 2161806-03-5 represents an interesting case study in the intersection of fundamental organic chemistry and applied research. Its unique structural features continue to inspire investigations across multiple disciplines, from medicinal chemistry to materials science. As search trends demonstrate sustained interest in "novel cyclic compounds" and "functionalized small ring systems," 2-cycloheptylcyclobutan-1-ol is likely to remain a compound of significant scientific and industrial interest in the coming years.